![molecular formula C15H17NO4S B5685979 3,4-dimethoxy-N-(3-methylphenyl)benzenesulfonamide](/img/structure/B5685979.png)
3,4-dimethoxy-N-(3-methylphenyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,4-dimethoxy-N-(3-methylphenyl)benzenesulfonamide, also known as DMS, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. DMS is a sulfonamide derivative that possesses a unique chemical structure and has shown promising results in various preclinical studies.
Mechanism of Action
The exact mechanism of action of 3,4-dimethoxy-N-(3-methylphenyl)benzenesulfonamide is not fully understood. However, it is believed to exert its biological effects by binding to specific target proteins, such as enzymes or receptors, and modulating their activity. This compound has been shown to interact with various targets in the body, including carbonic anhydrase, urease, and cyclooxygenase-2.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. This compound has also been found to inhibit the growth and proliferation of cancer cells in vitro and in vivo. Additionally, this compound has been shown to have a protective effect on the liver and kidneys in animal models of drug-induced toxicity.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3,4-dimethoxy-N-(3-methylphenyl)benzenesulfonamide in lab experiments is its ability to selectively target specific enzymes and receptors, which allows for the development of more specific and effective drugs. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research on 3,4-dimethoxy-N-(3-methylphenyl)benzenesulfonamide. One area of interest is the development of new drugs based on the structure of this compound that exhibit improved pharmacological properties, such as increased solubility and bioavailability. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to identify additional targets that it may interact with in the body. Finally, more research is needed to evaluate the safety and efficacy of this compound in human clinical trials.
Synthesis Methods
The synthesis of 3,4-dimethoxy-N-(3-methylphenyl)benzenesulfonamide involves the reaction of 3,4-dimethoxyaniline with 3-methylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction yields this compound as a white crystalline solid with a melting point of 141-143°C.
Scientific Research Applications
3,4-dimethoxy-N-(3-methylphenyl)benzenesulfonamide has been extensively studied for its potential applications in the development of new drugs. It has been shown to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and antitumor properties. This compound has also been found to inhibit the activity of certain enzymes, such as carbonic anhydrase and urease, which are involved in various physiological processes.
properties
IUPAC Name |
3,4-dimethoxy-N-(3-methylphenyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO4S/c1-11-5-4-6-12(9-11)16-21(17,18)13-7-8-14(19-2)15(10-13)20-3/h4-10,16H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QIMQDORVZFTKQA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NS(=O)(=O)C2=CC(=C(C=C2)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.